Cas no 1157418-58-0 ((1-cyclohexylethyl)[(thiophen-2-yl)methyl]amine)

• Product Name: (1-cyclohexylethyl)[(thiophen-2-yl)methyl]amine
• CAS No: 1157418-58-0
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5176800
• Update Time: 2026-03-05

(1-cyclohexylethyl)[(thiophen-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclohexylethyl)(thiophen-2-ylmethyl)amine
• (1-cyclohexylethyl)[(thiophen-2-yl)methyl]amine
• 1-Cyclohexyl-N-(thiophen-2-ylmethyl)ethan-1-amine
• 2-Thiophenemethanamine, N-(1-cyclohexylethyl)-

• Inchi： 1S/C13H21NS/c1-11(12-6-3-2-4-7-12)14-10-13-8-5-9-15-13/h5,8-9,11-12,14H,2-4,6-7,10H2,1H3
• InChI Key： VMVGADHLVPAYAV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 3.8
• Topological Polar Surface Area: 40.3

Additional information on (1-cyclohexylethyl)[(thiophen-2-yl)methyl]amine

The Chemical Compound (1-Cyclohexylethyl)[(Thiophen-2-Yl)methyl]amine (CAS No. 1157418-58-0)

(1-Cyclohexylethyl)[(Thiophen-2-Yl)methyl]amine, also known by its CAS registry number CAS No. 1157418-58-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring, an ethyl group, and a thiophene moiety, all connected through amine functionality. The integration of these structural elements contributes to its diverse reactivity and biological activity, making it a subject of interest in contemporary chemical research.

The synthesis of (1-Cyclohexylethyl)[(Thiophen-2-Yl)methyl]amine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The cyclohexane ring provides steric bulk and stability to the molecule, while the ethyl group acts as a flexible linker. The thiophene moiety, on the other hand, introduces aromaticity and potential sites for further functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most promising applications of CAS No. 1157418-58-0 lies in its use as an intermediate in drug discovery. Its amine functionality makes it a valuable building block for constructing bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel pharmaceutical agents. Additionally, the thiophene ring imparts electronic properties that enhance the compound's ability to interact with biological targets, further expanding its utility in medicinal chemistry.

In recent years, researchers have explored the role of (1-Cyclohexylethyl)[(Thiophen-2-Yl)methyl]amine in materials science. Its unique structure allows for the formation of self-assembled monolayers and nanocomposites, which are highly sought after in the development of advanced materials for electronics and sensors. The steric hindrance provided by the cyclohexane ring can influence the packing density and orientation of these materials, leading to improved performance in applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The biological activity of CAS No. 1157418-58-0 has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have revealed that the compound exhibits selective binding to certain proteins and enzymes, suggesting its potential as a lead compound in drug design. Furthermore, computational modeling has been employed to predict the compound's interactions with biological systems, providing insights into its mechanism of action and guiding further optimization.

In conclusion, (1-Cyclohexylethyl)[(Thiophen-2-Yl)methyl]amine (CAS No. 1157418-58-0) is a versatile compound with a wide range of applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in these fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.